Cas no 1807194-34-8 (Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate
• CAS No: 1807194-34-8
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 4943893
• Update Time: 2025-10-30

Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-19-12(17)6-8-4-9(13(14)15)10(7-16)11(5-8)18-2/h4-5,13H,3,6H2,1-2H3
• InChI Key： PXULITJJNSEKQP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CC(=C1)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate

Comprehensive Analysis of Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate (CAS No. 1807194-34-8)

The compound Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate (CAS No. 1807194-34-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and methoxy substituent, makes it a versatile building block for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug candidates targeting metabolic disorders.

In recent years, the demand for fluorinated organic compounds like Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend of green chemistry and sustainable synthesis, where fluorine incorporation improves efficacy while minimizing environmental impact. The compound’s CAS No. 1807194-34-8 is frequently searched in databases by chemists exploring structure-activity relationships (SAR) or optimizing pesticide formulations.

One of the key advantages of this ester derivative is its compatibility with cross-coupling reactions, a hot topic in modern organic synthesis. Its electron-withdrawing cyano group and lipophilic difluoromethyl chain enable precise modifications, making it valuable for high-throughput screening in drug discovery. Discussions in forums often highlight its utility in creating herbicide intermediates or enzyme inhibitors, reflecting broader industry shifts toward precision agriculture and targeted therapies.

From an analytical perspective, Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate exhibits distinct spectroscopic properties, such as characteristic NMR shifts and mass fragmentation patterns, which are critical for quality control. Laboratories prioritize its HPLC purity and storage stability, common search terms linked to CAS 1807194-34-8. These parameters are essential for ensuring reproducibility in multi-step syntheses, a recurring concern in peer-reviewed studies.

The compound’s relevance extends to patent literature, where it appears in claims for antifungal agents and kinase modulators. This connection to intellectual property (IP) underscores its commercial potential, particularly in markets emphasizing generic pharmaceuticals and bio-based solutions. Notably, its methoxy-phenyl backbone is a recurring motif in cancer research, attracting attention from academic and industrial R&D teams alike.

In summary, Ethyl 4-cyano-3-difluoromethyl-5-methoxyphenylacetate (CAS 1807194-34-8) represents a convergence of innovation in medicinal chemistry and agrochemical design. Its adaptability to diverse synthetic pathways and alignment with global sustainability goals positions it as a compound of enduring scientific and industrial interest.